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Compound of Interest

Compound Name: 2-Amino-3-bromopyridine

Cat. No.: B076627 Get Quote

Essential Safety and Handling Guide for 2-Amino-3-
bromopyridine
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-3-bromopyridine (CAS No. 13534-99-1), tailored for researchers, scientists, and drug

development professionals. Following these procedures is essential for minimizing risks and

ensuring a safe laboratory environment.

Hazard Identification and Classification
2-Amino-3-bromopyridine is a chemical that poses several health risks. It is classified as an

irritant to the eyes, skin, and respiratory system.[1][2] Ingestion may be harmful.[3] It is

important to handle this compound with care, utilizing appropriate personal protective

equipment and adhering to safe laboratory practices.
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Hazard Classification GHS Category Description

Skin Irritation Category 2 Causes skin irritation.[2][4]

Eye Irritation Category 2 / 2A
Causes serious eye irritation.

[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2][4][5]

Acute Toxicity, Oral (Harmful) Category 4 Harmful if swallowed.[3]

Personal Protective Equipment (PPE)
The use of proper personal protective equipment is mandatory to prevent exposure when

handling 2-Amino-3-bromopyridine.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][6]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves must be

inspected before use.[7]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] For significant

handling, fire/flame resistant and impervious clothing is recommended.[7]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation is experienced.[1][6] If the

material is in solid (powder) form, use a dust mask (e.g., N95 type) to avoid inhaling dust.[4]

[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety. This protocol outlines the key

steps from preparation to waste disposal.
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Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][8]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][6]

Minimize dust generation and accumulation when handling the solid form.[1]

Handling the Chemical:

Avoid all contact with eyes, skin, and clothing.[1]

Do not breathe in dust, vapors, mist, or gas.[1][8]

Wash hands thoroughly after handling the product.[5]

Do not eat, drink, or smoke in the area where the chemical is being handled.[3][9]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area away from incompatible substances like

strong oxidizing agents.[1][9]

The designated storage area should be locked up or otherwise accessible only to

authorized personnel.[10][11]

Spill Management:

In case of a spill, immediately evacuate the area and ensure adequate ventilation.[8]

Use proper personal protective equipment as outlined in the PPE section before cleaning

up.[1]

For solid spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dusty conditions during cleanup.[1]
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Workflow for Handling 2-Amino-3-bromopyridine
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Caption: Workflow for Handling 2-Amino-3-bromopyridine

Emergency Procedures: First Aid Measures
Immediate action is required in case of accidental exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1] Remove contact lenses if present and easy to do so.[3] Seek medical

attention.[1]

Skin Contact: In case of contact, immediately flush the skin with plenty of water for at least

15 minutes while removing all contaminated clothing and shoes.[1][12] Get medical aid if
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irritation develops and persists.[1] Wash clothing before reuse.[1]

Inhalation: If inhaled, move the person to fresh air.[1] If the person is not breathing, give

artificial respiration. If breathing is difficult, provide oxygen.[1] Seek medical attention.[1]

Ingestion: If swallowed, do not induce vomiting unless directed by medical personnel.[1]

Never give anything by mouth to an unconscious person.[1] Rinse mouth with water and

seek immediate medical attention.[3]

Disposal Plan
Proper disposal of 2-Amino-3-bromopyridine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of the chemical in a suitable, closed container.[8] Chemical waste

generators must determine if a discarded chemical is classified as hazardous waste

according to US EPA guidelines (40 CFR Parts 261.3) and consult state and local regulations

for complete and accurate classification.[1]

Contaminated Materials: Any materials, such as gloves, filter paper, or containers that have

come into contact with 2-Amino-3-bromopyridine, should be treated as hazardous waste

and disposed of accordingly in a labeled, sealed container.

General Guidance: All disposal must be conducted through an approved waste disposal

plant and in accordance with local, regional, and national regulations.[3][5] Do not let the

product enter drains or waterways.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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